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Compound of Interest

Compound Name: 4-Bromo-3-formylbenzoic acid
CAS No.: 776315-23-2
Cat. No.: B1374638
Get Quote
. J

Executive Summary

4-Bromo-3-formylbenzoic acid (CAS 776315-23-2) is a critical pharmaceutical intermediate,
widely utilized in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors and other bioactive
scaffolds. Its dual functionality—containing both a carboxylic acid and a reactive formyl
(aldehyde) group on a brominated aromatic core—creates a unique solubility profile that
presents both challenges and opportunities for purification.

This guide provides a definitive analysis of its solubility behavior, thermodynamic drivers, and
optimized purification protocols. By leveraging its pH-dependent solubility and specific solvent
interactions, researchers can achieve high-purity isolation while minimizing yield loss.

Physicochemical Profile

Understanding the molecular architecture is prerequisite to predicting solubility behavior.
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Property Data Note
) Aromatic ring with -COOH, -
Chemical Structure CsHsBrOs ]
CHO, and -Br substituents.[1]
) Moderate size, allowing for
Molecular Weight 229.03 g/mol o )
significant lattice energy.
Comparable to substituted
Acidity (pKa) ~3.5 — 3.8 (Predicted) benzoic acids; forms salts
readily with weak bases.
High polarity from -COOH/-
Polarity Amphiphilic CHO,; Lipophilicity from -

Br/Phenyl ring.

Thermal Stability

Melting Point >230°C

High melting point indicates
strong intermolecular hydrogen

bonding (dimerization).

Solubility Landscape

The solubility of 4-Bromo-3-formylbenzoic acid is governed by the competition between the

strong crystal lattice energy (driven by carboxylic acid dimers) and solute-solvent interactions.

Qualitative Solubility Data

The following data synthesizes empirical observations from synthesis workflows and patent

literature.
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Solvent Class

Specific Solvents

Solubility Rating

Mechanistic Insight

Polar Aprotic

DMSO, DMF, NMP

High (+++++)

Disrupts carboxylic
acid dimers via strong
H-bond acceptance;

ideal for reactions.

Polar Ethers

THF, 2-MeTHF

Good (++++)

Soluble, especially
upon heating. 2-
MeTHF is preferred
for green process

extraction.

Alcohols

Methanol, Ethanol

Moderate/High (+++)

Soluble, particularly at
elevated
temperatures.[2]
Warning: Potential for

acetal formation.

Esters

Ethyl Acetate (EtOAC)

Moderate (++)

Good for extraction
from acidified
aqueous phases;
often requires heating

for crystallization.

Agqueous

Water (Neutral/Acidic)

Insoluble (-)

Hydrophobic aromatic
core dominates; lattice
energy prevents

hydration.

Agqueous Base

Na2COs / NaOH (aq)

High (+++++)

Deprotonation to

carboxylate anion (

) confers complete

water solubility.

Used strictly as

Hydrocarbons Hexane, Heptane Insoluble (--) antisolvents to drive
precipitation.
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Thermodynamic Modeling & Solvent Selection

o Enthalpic Drivers: The dissolution in aprotic solvents (DMSO) is exothermic or weakly
endothermic due to the formation of strong solvent-solute H-bonds. In contrast, dissolution in
non-polar solvents is highly endothermic, as the solvent cannot overcome the energy
required to break the carboxylic acid dimers ($ \Delta H_{lattice} \gg \Delta H_{solvation} $).

e The "Acetal Trap": In alcohols (MeOH/EtOH), particularly in the presence of trace acid, the
formyl group (-CHO) is susceptible to forming dimethyl/diethyl acetals.

o Expert Recommendation: Avoid prolonged reflux in acidic methanol. If using alcohols for
recrystallization, ensure neutral conditions or use rapid cooling protocols.

Experimental Protocols

These protocols are designed to be self-validating systems. If the expected phase change does
not occur, check pH or temperature parameters immediately.

Protocol A: Acid-Base Swing Purification
(Recommended)

This method leverages the pH-dependent solubility to remove non-acidic impurities (e.g.,
brominated precursors, aldehydes without COOH).

e Dissolution: Suspend crude 4-Bromo-3-formylbenzoic acid in Water (10 volumes).

» Basification: Slowly add Saturated NazCOs or 1M NaOH with stirring until pH reaches 9-10.
The solid should dissolve completely to form a yellow/orange solution.

o Validation: If solids remain, filter them off (these are non-acidic impurities).

o Extraction (Optional): Wash the aqueous layer with Ethyl Acetate (2 volumes) to remove
organic-soluble, non-acidic byproducts. Discard the organic layer.

o Precipitation: Cool the aqueous phase to 5-10°C. Slowly add 6M HCI dropwise while
monitoring pH.
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o Observation: Massive precipitation will occur as pH passes 4.0. Continue acidifying to pH
1-2 to ensure maximum recovery.

« |solation: Filter the white/off-white solid. Wash with Cold Water followed by a small amount of
Hexane. Dry under vacuum at 45°C.

Protocol B: Recrystallization (Solvent/Antisolvent)

Best for removing trace inorganic salts or highly polar impurities.

Solvation: Dissolve the crude solid in the minimum amount of boiling Ethyl Acetate or THF.
o Note: If using THF, keep temperature below 60°C to minimize degradation.

 Clarification: If the solution is dark, treat with activated carbon (5 wt%) for 15 mins and filter
hot.

» Crystallization: Remove the heat source. Slowly add n-Heptane (antisolvent) dropwise until a
persistent turbidity is observed.

e Nucleation: Allow the mixture to cool slowly to room temperature, then chill to 0°C.
e Collection: Filter the crystals and wash with a cold 1:3 mixture of EtOAc:Heptane.
Visualization of Workflows

Diagram 1: Solubility Decision Tree

This logic flow guides the researcher in selecting the correct solvent system based on the
intended application.
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Caption: Decision matrix for solvent selection based on thermal requirements and impurity
profiles.

Diagram 2: Acid-Base Purification Mechanism

Visualizing the phase transfer logic essential for Protocol A.
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Caption: The reversible pH-switch mechanism allowing separation of the target acid from non-
acidic contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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o To cite this document: BenchChem. [Technical Guide: Solubility Profile & Purification of 4-
Bromo-3-formylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1374638/docs#technical-guide-solubility-profile-
purification-of-4-bromo-3-formylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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